Cas no 1546227-73-9 (2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol)

2-(Methylamino)-1-(propan-2-yl)-1H-pyrazol-4-yl)ethan-1-ol is a pyrazole-derived compound featuring a methylamino and isopropyl substitution pattern. Its structure combines a hydroxyl group with a secondary amine, offering potential reactivity for further functionalization or coordination chemistry. The presence of the pyrazole core suggests utility in medicinal chemistry or agrochemical applications, where such heterocycles often exhibit bioactivity. The isopropyl group may enhance lipophilicity, influencing solubility and pharmacokinetic properties. This compound could serve as an intermediate in synthesizing more complex molecules, particularly those targeting receptor modulation or enzyme inhibition. Its balanced polarity and steric profile make it a versatile building block for research and development.
2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol structure
1546227-73-9 structure
Product Name:2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
CAS No:1546227-73-9
MF:C9H17N3O
MW:183.250781774521
CID:6257957
PubChem ID:83828663
Update Time:2025-10-30

2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
    • EN300-1857375
    • 1546227-73-9
    • 2-(methylamino)-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
    • Inchi: 1S/C9H17N3O/c1-7(2)12-6-8(4-11-12)9(13)5-10-3/h4,6-7,9-10,13H,5H2,1-3H3
    • InChI Key: NDPPNUKDUXAAJY-UHFFFAOYSA-N
    • SMILES: OC(CNC)C1C=NN(C=1)C(C)C

Computed Properties

  • Exact Mass: 183.137162174g/mol
  • Monoisotopic Mass: 183.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 50.1Ų

2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1857375-1g
2-(methylamino)-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
1546227-73-9
1g
$914.0 2023-09-18
Enamine
EN300-1857375-5g
2-(methylamino)-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
1546227-73-9
5g
$2650.0 2023-09-18
Enamine
EN300-1857375-10g
2-(methylamino)-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
1546227-73-9
10g
$3929.0 2023-09-18
Enamine
EN300-1857375-0.05g
2-(methylamino)-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
1546227-73-9
0.05g
$768.0 2023-09-18
Enamine
EN300-1857375-0.1g
2-(methylamino)-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
1546227-73-9
0.1g
$804.0 2023-09-18
Enamine
EN300-1857375-0.25g
2-(methylamino)-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
1546227-73-9
0.25g
$840.0 2023-09-18
Enamine
EN300-1857375-0.5g
2-(methylamino)-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
1546227-73-9
0.5g
$877.0 2023-09-18
Enamine
EN300-1857375-1.0g
2-(methylamino)-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
1546227-73-9
1g
$1315.0 2023-06-02
Enamine
EN300-1857375-2.5g
2-(methylamino)-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
1546227-73-9
2.5g
$1791.0 2023-09-18
Enamine
EN300-1857375-5.0g
2-(methylamino)-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
1546227-73-9
5g
$3812.0 2023-06-02

Additional information on 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol

Research Brief on 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS: 1546227-73-9): Recent Advances and Applications

The compound 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS: 1546227-73-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-based structure, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) modulation and receptor targeting. Recent studies have explored its potential as a precursor or active pharmaceutical ingredient (API) in the development of novel therapeutics for neurological disorders, including anxiety, depression, and neurodegenerative diseases.

One of the key areas of investigation has been the compound's interaction with neurotransmitter systems, particularly the dopaminergic and serotonergic pathways. In vitro and in vivo studies have demonstrated that 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol exhibits selective binding affinity for specific receptor subtypes, suggesting its potential as a targeted therapeutic agent. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in modulating dopamine D2 receptors, which could have implications for the treatment of Parkinson's disease and schizophrenia.

Another significant development is the exploration of this compound's metabolic stability and pharmacokinetic profile. Researchers have employed advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy to characterize its metabolites and assess its bioavailability. Preliminary findings indicate that the compound undergoes hepatic metabolism, with the formation of several active metabolites that may contribute to its overall pharmacological effects. These insights are critical for optimizing drug formulations and dosing regimens in future clinical trials.

In addition to its CNS applications, recent research has also investigated the potential of 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit cytotoxic activity against certain cancer cell lines, particularly those associated with glioblastoma and breast cancer. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as solubility, stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward preclinical and clinical development.

In conclusion, 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS: 1546227-73-9) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Ongoing research continues to uncover its mechanisms of action and applications, paving the way for innovative treatments in neurology and oncology. Future studies should focus on refining its pharmacological properties and evaluating its safety and efficacy in human trials.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent